Cas no 40832-99-3 (1-H-Azepine, hexahydro-1-phenyl)

• Product Name: 1-H-Azepine, hexahydro-1-phenyl
• CAS No: 40832-99-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 2667835
• PubChem ID: 142498
• Update Time: 2025-04-21

1-H-Azepine, hexahydro-1-phenyl Chemical and Physical Properties

Names and Identifiers

• 1-phenylazepane
• SCHEMBL2312380
• 1-H-Azepine, hexahydro-1-phenyl
• YMDZJGQBSPNMEF-UHFFFAOYSA-N
• DTXCID30116305
• 40832-99-3
• 1-phenyl-azepane
• DTXSID90193814

• Inchi： 1S/C12H17N/c1-2-7-11-13(10-6-1)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
• InChI Key： YMDZJGQBSPNMEF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 175.136099547Da
• Monoisotopic Mass: 175.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų